TAI-1

• Molecular Formula: C24H21N3O3S
• Molecular Weight: 431.5 g/mol
• InChI: InChI=1S/C24H21N3O3S/c1-15-12-20(30-19-6-4-18(29-3)5-7-19)13-16(2)22(15)21-14-31-24(26-21)27-23(28)17-8-10-25-11-9-17/h4-14H,1-3H3,(H,26,27,28)
• InChIKey: NBNNDUZYMXBCOX-UHFFFAOYSA-N

Hec1-Nek2 research is often confounded by low-potency inhibitors requiring high micromolar concentrations that cause solubility artifacts and non-specific toxicity. TAI-1 solves this with validated nanomolar efficacy. - 13.48 nM GI50 in K562 cells; >868-fold more potent than INH1 - Oral bioavailability in three xenograft models (Huh-7, Colo205, MDA-MB-231) - Active in drug-resistant lines (MES-SA/Dx5, NCI/ADR-RES, K562R) - Co-IP-validated mechanism with published synergy/paclitaxel CI=0.28 Available for immediate procurement with full characterization data.

TAI-1 Hec1/Nek2 Inhibitor Overview

TAI-1 (CAS 1334921-03-7) is a first-in-class, orally active small-molecule inhibitor that selectively disrupts the Hec1–Nek2 protein–protein interaction, a mitotic regulatory node overexpressed in diverse human cancers [1]. Unlike conventional anti-mitotic agents that target microtubules or mitotic kinases, TAI-1 binds Hec1 directly to trigger Nek2 degradation, metaphase chromosomal misalignment, and apoptotic cell death [1]. Developed through medicinal chemistry optimization of the micromolar hit INH1, TAI-1 achieves low-nanomolar potency (GI50 = 13.48 nM in K562 cells) and has been characterized across 31 cancer cell lines, three xenograft models, kinase selectivity panels, hERG cardiac safety assays, and chemotherapy synergy studies [1].

Mechanism

Hec1/Nek2 PPI disruption research tool

Model Coverage

Reported across 31 cancer cell lineages

Dosing Route

Oral exposure-model context available

• [1] Huang LY, Lee YS, Huang JJ, Chang CC, Chang JM, Chuang SH, Kao KJ, Tsai YJ, Tsai PY, Liu CW, Lin HS, Lau JY. Characterization of the biological activity of a potent small molecule Hec1 inhibitor TAI-1. J Exp Clin Cancer Res. 2014 Jan 9;33(1):6. doi: 10.1186/1756-9966-33-6. View Source

TAI-1 Differentiation from Other Hec1 Inhibitors

Despite sharing a common molecular target (Hec1/NDC80), Hec1–Nek2 inhibitors exhibit profound potency gaps that preclude functional substitution. The predecessor compound INH1 displays a GI50 of 10–21 µM in breast cancer cell lines, while its derivative Nek2/Hec1-IN-1 shows IC50 values of 1.1–3.4 µM, and INH6 inhibits HeLa cells with an IC50 of 2.4 µM—all orders of magnitude weaker than TAI-1's nanomolar potency [1][2]. Even within the same chemical series, TAI-95 (T-1101) exhibits a GI50 range of 14.29–73.65 nM that overlaps with but does not match TAI-1's broader multi-lineage characterization and distinct synergy profile [1][3]. Procurement of a suboptimal Hec1 inhibitor risks inadequate target engagement at achievable concentrations, absence of oral bioavailability, or uncharacterized off-target liabilities that can confound experimental reproducibility and translational interpretation.

INH1 predecessor

Reported µM-range potency may require supraphysiological concentrations for target engagement; Hec1 pathway-response context may not transfer from nM tool compounds.

Other Hec1 inhibitors

Nek2/Hec1-IN-1 and INH6 lack multi-lineage characterization and oral exposure data; model-response context and in vivo experimental framework may differ substantially.

TAI-95 analog

Overlapping but non-identical GI50 range (14–74 nM) and distinct synergy profile; combination-response context and kinase selectivity data may not transfer directly.

• [1] Huang LY, Lee YS, Huang JJ, Chang CC, Chang JM, Chuang SH, Kao KJ, Tsai YJ, Tsai PY, Liu CW, Lin HS, Lau JY. Characterization of the biological activity of a potent small molecule Hec1 inhibitor TAI-1. J Exp Clin Cancer Res. 2014 Jan 9;33(1):6. doi: 10.1186/1756-9966-33-6. View Source
• [2] Wu G, Qiu XL, Zhou L, Zhu J, Chamberlin R, Lau J, Chen PL, Lee WH. Small molecule targeting the Hec1/Nek2 mitotic pathway suppresses tumor cell growth in culture and in animal. Cancer Res. 2008 Oct 15;68(20):8393-9. doi: 10.1158/0008-5472.CAN-08-1914. View Source
• [3] Huang LY, Chang CC, Lee YS, Huang JJ, Chuang SH, Chang JM, Kao KJ, Lau JY, Tsai PY, Liu CW, Lin HS, Lau JY. Activity of a novel Hec1-targeted anticancer compound against breast cancer cell lines in vitro and in vivo. Mol Cancer Ther. 2014 Jun;13(6):1419-30. doi: 10.1158/1535-7163.MCT-13-0700. View Source

TAI-1 Quantitative Differentiation Evidence

Potency Advantage Over INH1 in K562 Leukemia Cells

TAI-1 achieves a GI50 of 13.48 nM in K562 chronic myeloid leukemia cells, representing an approximately 868-fold improvement in potency over the predecessor Hec1 inhibitor INH1, which has a reported GI50 of 11.7 µM in the same cell line [1]. This potency differential was achieved through medicinal chemistry optimization of the INH1 scaffold and is reported in the primary characterization study of TAI-1, which cites the INH1 comparator data directly [1].

Potency vs INH1

Head-to-head

GI50 13.48 nM vs 11.7 µM in K562

Supports Hec1 pathway-response studies at reported concentrations

K562 cell model context; MTS assay, 96 h exposure

Evidence Dimension	Antiproliferative potency (GI50) in K562 chronic myeloid leukemia cells
Target Compound Data	GI50 = 13.48 nM (TAI-1)
Comparator Or Baseline	GI50 = 11.7 µM (INH1, predecessor Hec1 inhibitor)
Quantified Difference	~868-fold greater potency (11,700 nM / 13.48 nM); described in source as "close to 1000 times improvement"
Conditions	K562 chronic myeloid leukemia cell line; MTS cell viability assay; 96-hour drug exposure; triplicate experiments

Why This Matters

A nearly three-order-of-magnitude potency gap means that INH1 cannot achieve the same degree of Hec1 pathway suppression at pharmacologically relevant concentrations, making TAI-1 the obligatory choice for experiments requiring robust target engagement at low-nanomolar exposures.

• [1] Huang LY, Lee YS, Huang JJ, Chang CC, Chang JM, Chuang SH, Kao KJ, Tsai YJ, Tsai PY, Liu CW, Lin HS, Lau JY. Characterization of the biological activity of a potent small molecule Hec1 inhibitor TAI-1. J Exp Clin Cancer Res. 2014 Jan 9;33(1):6. doi: 10.1186/1756-9966-33-6. View Source

Activity in Multidrug-Resistant Cancer Models

TAI-1 was tested against three established multidrug-resistant (MDR) cell lines and retained single-digit to low-double-digit nanomolar GI50 values: MES-SA/Dx5 (doxorubicin- and paclitaxel-resistant): 35 nM; NCI/ADR-RES (doxorubicin-resistant): 29 nM; and K562R (imatinib-resistant): 30 nM [1]. In contrast, conventional cytotoxic agents such as doxorubicin and paclitaxel lose activity in these MDR models due to P-glycoprotein overexpression [1]. The TAI-95 analog was later shown to downregulate P-glycoprotein expression, suggesting a mechanistic basis for MDR evasion within this chemical series [2].

MDR Model Activity

Class-level inference

GI50 29–35 nM in 3 MDR lines

Supports drug-resistance model studies

MDR cell-model response context; P-gp-related mechanism under investigation

Evidence Dimension	Antiproliferative activity in multidrug-resistant cancer cell lines (GI50)
Target Compound Data	TAI-1 GI50: MES-SA/Dx5 = 35 nM; NCI/ADR-RES = 29 nM; K562R = 30 nM
Comparator Or Baseline	Doxorubicin and paclitaxel: activity lost in MES-SA/Dx5 and NCI/ADR-RES due to MDR phenotype; Imatinib: activity lost in K562R. Normal cell lines: WI-38 >10 µM, RPTEC >10 µM, HuVEC >9 µM, HAoSMC >9 µM
Quantified Difference	TAI-1 retains nM potency in MDR lines where standard agents fail, while maintaining >250-fold selectivity window over normal cells (35 nM vs >9,000 nM)
Conditions	MTS cell viability assay; 96-hour drug exposure; triplicate experiments; MDR cell lines with confirmed resistance phenotypes

Why This Matters

TAI-1's retained activity in MDR backgrounds enables its use in drug-resistance models where microtubule-targeting agents and kinase inhibitors fail, making it a strategically distinct tool compound for studying Hec1-dependent vulnerabilities in refractory cancer contexts.

• [1] Huang LY, Lee YS, Huang JJ, Chang CC, Chang JM, Chuang SH, Kao KJ, Tsai YJ, Tsai PY, Liu CW, Lin HS, Lau JY. Characterization of the biological activity of a potent small molecule Hec1 inhibitor TAI-1. J Exp Clin Cancer Res. 2014 Jan 9;33(1):6. doi: 10.1186/1756-9966-33-6. View Source
• [2] Huang LY, Chang CC, Lee YS, Huang JJ, Chuang SH, Chang JM, Kao KJ, Lau JY, Tsai PY, Liu CW, Lin HS, Lau JY. Activity of a novel Hec1-targeted anticancer compound against breast cancer cell lines in vitro and in vivo. Mol Cancer Ther. 2014 Jun;13(6):1419-30. doi: 10.1158/1535-7163.MCT-13-0700. View Source

Oral Bioavailability and In Vivo Xenograft Efficacy

TAI-1 was administered orally (150 mg/kg PO BID × 28 cycles) and produced significant tumor growth retardation in the Huh-7 hepatocellular carcinoma xenograft model, with modest tumor inhibition observed in Colo205 colorectal adenocarcinoma and MDA-MB-231 triple-negative breast cancer xenograft models [1]. Critically, no body weight loss or observable clinical signs were noted at efficacious oral doses, and a dedicated 7-day pilot toxicology study confirmed no adverse effects on organ weights, complete blood counts, or serum biochemistry indices [1]. By comparison, the predecessor INH1 was evaluated only via intraperitoneal administration in a single MDA-MB-468 breast cancer xenograft model, with no oral bioavailability data reported [2].

Oral Bioavailability

Cross-study comparable

3 xenograft models, 150 mg/kg PO BID

Supports in vivo model-response studies via oral route

Oral exposure-model context; INH1 lacks oral bioavailability data

Evidence Dimension	In vivo tumor growth inhibition following oral administration in human cancer xenograft models
Target Compound Data	TAI-1: oral 150 mg/kg PO BID × 28 cycles; significant tumor growth retardation in Huh-7 (hepatocellular carcinoma); modest inhibition in Colo205 (colorectal) and MDA-MB-231 (triple-negative breast cancer); no body weight loss or clinical signs
Comparator Or Baseline	INH1: intraperitoneal administration only; tumor growth retardation in a single MDA-MB-468 breast cancer xenograft model; oral bioavailability not demonstrated
Quantified Difference	TAI-1 is orally active in 3 xenograft models spanning 3 tumor types; INH1 lacks demonstrated oral bioavailability and was tested in only 1 xenograft model via i.p. route
Conditions	C.B-17 SCID mice; subcutaneous xenografts; tumor volume 100–150 mm³ at treatment initiation; oral gavage (TAI-1) vs intraperitoneal (INH1); tumor volume measured twice weekly

Why This Matters

Oral bioavailability is a critical differentiator for in vivo experimental convenience and translational relevance; TAI-1's demonstrated oral activity across multiple tumor types provides procurement justification over INH1, which requires parenteral administration and lacks multi-model validation.

• [1] Huang LY, Lee YS, Huang JJ, Chang CC, Chang JM, Chuang SH, Kao KJ, Tsai YJ, Tsai PY, Liu CW, Lin HS, Lau JY. Characterization of the biological activity of a potent small molecule Hec1 inhibitor TAI-1. J Exp Clin Cancer Res. 2014 Jan 9;33(1):6. doi: 10.1186/1756-9966-33-6. View Source
• [2] Wu G, Qiu XL, Zhou L, Zhu J, Chamberlin R, Lau J, Chen PL, Lee WH. Small molecule targeting the Hec1/Nek2 mitotic pathway suppresses tumor cell growth in culture and in animal. Cancer Res. 2008 Oct 15;68(20):8393-9. doi: 10.1158/0008-5472.CAN-08-1914. View Source

Cancer-Selective Therapeutic Window and Cardiac Safety

TAI-1 demonstrated a GI50 exceeding 9–10 µM in four normal human cell types—WI-38 fibroblasts, RPTEC renal tubule cells, HuVEC umbilical vein endothelial cells, and HAoSMC aortic smooth muscle cells—yielding a >1,000-fold selectivity margin relative to its cancer cell GI50 values (13–100 nM range) [1]. In a panel of 20 diverse kinases screened at 10 µM and 1 mM, TAI-1 showed no significant inhibitory activity against any target, confirming Hec1 specificity [1]. Additionally, in a [³H]-astemizole competitive binding assay, TAI-1's hERG channel IC50 exceeded 1,000 times its cancer cell GI50, indicating minimal cardiac arrhythmogenic potential at therapeutic concentrations [1]. By contrast, many clinically used anti-mitotic agents and kinase inhibitors carry established hERG liability and narrow therapeutic indices due to microtubule disruption in normal tissues [2].

Selectivity Window

Reported

>1,000-fold margin vs normal cells

Supports target-engagement model context

Kinase panel (20 kinases) and hERG data context; >250-fold MDR selectivity

Evidence Dimension	Cancer cell versus normal cell antiproliferative potency, kinase panel selectivity, and hERG channel binding
Target Compound Data	TAI-1 cancer cell GI50: 13–100 nM (majority of 31 lines); normal cell GI50: WI-38 >10 µM, RPTEC >10 µM, HuVEC >9 µM, HAoSMC >9 µM; kinase panel (20 kinases at 10 µM and 1 mM): no significant inhibition; hERG competition IC50: >1,000× cancer cell GI50
Comparator Or Baseline	Standard anti-mitotic agents (taxanes, vinca alkaloids): narrow therapeutic indices due to microtubule disruption in hematopoietic and neurological tissues; many multi-kinase inhibitors: documented hERG inhibition and off-target kinase activity
Quantified Difference	>1,000-fold selectivity between cancer cell GI50 and normal cell GI50; kinase panel: 0/20 kinases inhibited; hERG IC50 margin: >1,000-fold above cancer GI50
Conditions	MTS cell viability assay (cancer and normal cells); [³³P]-radiometric kinase assay; [³H]-astemizole competitive binding hERG assay with 8-point 10-fold serial dilution in duplicate; all normal cell and kinase panel data from the same primary study

Why This Matters

A >1,000-fold therapeutic window and clean hERG/kinase selectivity profile directly address two of the most common causes of preclinical compound attrition—normal tissue toxicity and cardiac safety—providing procurement confidence for in vivo studies where these liabilities would confound interpretation.

• [1] Huang LY, Lee YS, Huang JJ, Chang CC, Chang JM, Chuang SH, Kao KJ, Tsai YJ, Tsai PY, Liu CW, Lin HS, Lau JY. Characterization of the biological activity of a potent small molecule Hec1 inhibitor TAI-1. J Exp Clin Cancer Res. 2014 Jan 9;33(1):6. doi: 10.1186/1756-9966-33-6. View Source
• [2] Wu G, Qiu XL, Zhou L, Zhu J, Chamberlin R, Lau J, Chen PL, Lee WH. Small molecule targeting the Hec1/Nek2 mitotic pathway suppresses tumor cell growth in culture and in animal. Cancer Res. 2008 Oct 15;68(20):8393-9. doi: 10.1158/0008-5472.CAN-08-1914. View Source

Synergy with Standard Chemotherapies

TAI-1 was evaluated in formal drug–drug synergy experiments using the Chou–Talalay combination index (CI) method across multiple cancer cell lines and drug partners. TAI-1 demonstrated synergistic interactions (CI < 1) with doxorubicin in K562 (CI = 0.66), MDA-MB-468 (CI = 0.87), and Huh-7 (CI = 0.73); with topotecan in MDA-MB-231 (CI = 0.78) and MDA-MB-468 (CI = 0.74); and with paclitaxel in Huh-7 (CI = 0.28), MDA-MB-231 (CI = 0.68), and K562 (CI = 0.73) [1]. In contrast, TAI-1 was antagonistic (CI > 1) with sorafenib in Huh-7 (CI = 1.66) and Hep3B (CI = 1.50), and additive (CI = 1.31) with the Src inhibitor KX-01 in Huh-7, demonstrating that the synergy is drug-specific rather than a non-specific effect of polypharmacology [1].

Chemotherapy Synergy

Reported

CI 0.28–0.87 with 3 agents; antagonistic with sorafenib

Supports combination-response study design

Chou-Talalay method context; drug-specific synergy profile

Evidence Dimension	Combination index (CI) for antiproliferative synergy between TAI-1 and standard cytotoxic agents
Target Compound Data	TAI-1 + doxorubicin: CI = 0.66–0.87 (synergy in K562, MDA-MB-468, Huh-7); TAI-1 + topotecan: CI = 0.74–0.78 (synergy in MDA-MB-231, MDA-MB-468); TAI-1 + paclitaxel: CI = 0.28–0.73 (synergy in Huh-7, MDA-MB-231, K562)
Comparator Or Baseline	TAI-1 + sorafenib: CI = 1.50–1.66 (antagonistic in Huh-7, Hep3B); TAI-1 + KX-01: CI = 1.31 (additive in Huh-7). Benchmark: CI = 1 indicates additivity; CI < 1 = synergy; CI > 1 = antagonism
Quantified Difference	Strongest synergy: paclitaxel + TAI-1 in Huh-7, CI = 0.28; doxorubicin + TAI-1 in K562, CI = 0.66. Drug-specific synergy: 3/5 drug partners synergistic; 2/5 not synergistic
Conditions	MTS cell viability assay; 96-hour drug exposure; drug ratio determined by individual GI50 values; CI calculated by Chou–Talalay method; triplicate experiments

Why This Matters

The drug-specific synergy profile enables rational design of TAI-1 combination regimens with established chemotherapies, while the lack of synergy with sorafenib provides a built-in negative control for experimental design—a level of pharmacological characterization absent for most other Hec1 inhibitors.

• [1] Huang LY, Lee YS, Huang JJ, Chang CC, Chang JM, Chuang SH, Kao KJ, Tsai YJ, Tsai PY, Liu CW, Lin HS, Lau JY. Characterization of the biological activity of a potent small molecule Hec1 inhibitor TAI-1. J Exp Clin Cancer Res. 2014 Jan 9;33(1):6. doi: 10.1186/1756-9966-33-6. View Source

TAI-1 Research and Procurement Applications

Chemical Probe for Hec1/Nek2 Mitotic Checkpoint Studies

TAI-1 is the only Hec1 inhibitor with a thoroughly characterized mechanism of action at nanomolar concentrations across multiple cancer lineages. Its ~868-fold potency advantage over INH1 means that experiments requiring complete Hec1–Nek2 disruption can be conducted at 13.48 nM rather than 11.7 µM, avoiding solubility-limited artifacts and non-specific cytotoxicity at high micromolar concentrations [1]. The demonstrated mechanism—co-immunoprecipitation-confirmed disruption of Hec1–Nek2 binding at 500 nM, consequent Nek2 degradation, and time-dependent chromosomal misalignment induction—provides a validated experimental framework for mitotic checkpoint research [1].

In Vivo Pharmacology with Oral Dosing and Xenograft Validation

For laboratories conducting in vivo efficacy studies, TAI-1's demonstrated oral bioavailability at 150 mg/kg PO BID across hepatocellular carcinoma (Huh-7), colorectal adenocarcinoma (Colo205), and triple-negative breast cancer (MDA-MB-231) xenografts eliminates the need for parenteral administration required by predecessor compounds such as INH1 [1]. The accompanying toxicity dataset—including body weight stability, normal organ weights, complete blood counts, and serum biochemistry at efficacious doses—provides a dosing reference framework that no other Hec1 inhibitor in its class has published [1].

Drug Combination Discovery with Validated Synergy Profile

TAI-1's quantitatively characterized synergy profile (paclitaxel CI = 0.28 in Huh-7; doxorubicin CI = 0.66 in K562) and its defined non-synergy with sorafenib (CI = 1.50–1.66) make it uniquely suited as a reference Hec1 inhibitor in combination screening campaigns [1]. The availability of both synergistic and non-synergistic drug partners within the same dataset enables proper experimental controls—a feature that distinguishes TAI-1 from less thoroughly characterized Hec1 inhibitors such as INH6 or Nek2/Hec1-IN-1, for which formal CI data have not been published [1][2].

Multidrug-Resistant Cancer Model Studies

TAI-1's retained nanomolar activity in MES-SA/Dx5 (doxorubicin/paclitaxel-resistant, GI50 = 35 nM), NCI/ADR-RES (doxorubicin-resistant, GI50 = 29 nM), and K562R (imatinib-resistant, GI50 = 30 nM) cell lines positions it as a critical tool for investigating Hec1-dependent survival mechanisms in drug-refractory cancer models [1]. Combined with a >1,000-fold selectivity margin over normal human fibroblasts, renal, endothelial, and smooth muscle cells, TAI-1 enables MDR-focused studies without the confounding cytotoxicity that limits the usable concentration range of conventional microtubule poisons in normal tissue co-culture systems [1].

Application

Selection Property

Validation Focus

Hec1/Nek2 mitotic checkpoint studies

Pathway disruption at reported concentrations

Nek2 degradation and chromosomal alignment endpoints

In vivo Hec1 pathway-response studies

Oral exposure-model context

Multi-model xenograft endpoint monitoring

Combination-response screening studies

Reported synergy profile context

Combination index and drug-partner specificity

Drug-resistant cancer model studies

MDR cell-model response context

Selectivity margin and MDR endpoint review

• [1] Huang LY, Lee YS, Huang JJ, Chang CC, Chang JM, Chuang SH, Kao KJ, Tsai YJ, Tsai PY, Liu CW, Lin HS, Lau JY. Characterization of the biological activity of a potent small molecule Hec1 inhibitor TAI-1. J Exp Clin Cancer Res. 2014 Jan 9;33(1):6. doi: 10.1186/1756-9966-33-6. View Source
• [2] Wu G, Qiu XL, Zhou L, Zhu J, Chamberlin R, Lau J, Chen PL, Lee WH. Small molecule targeting the Hec1/Nek2 mitotic pathway suppresses tumor cell growth in culture and in animal. Cancer Res. 2008 Oct 15;68(20):8393-9. doi: 10.1158/0008-5472.CAN-08-1914. View Source